Cas no 132382-13-9 (Ethanaminium,N,N,N-trimethyl-2-[[2-(2-oxo-1-pyrrolidinyl)acetyl]oxy]-, iodide (1:1))

• Product name: Ethanaminium,N,N,N-trimethyl-2-[[2-(2-oxo-1-pyrrolidinyl)acetyl]oxy]-, iodide (1:1)
• CAS No: 132382-13-9
• MF: C₁₁H₂₁IN₂O₃
• MW: 356.200515508652
• CID: 181613
• PubChem ID: 3076734

Ethanaminium,N,N,N-trimethyl-2-[[2-(2-oxo-1-pyrrolidinyl)acetyl]oxy]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[[2-(2-oxo-1-pyrrolidinyl)acetyl]oxy]-, iodide (1:1)
• 2-(Dimethylamino)ethyl (2-oxo-1-pyrrolidinyl)acetate methiodide
• trimethyl-[2-[2-(2-oxopyrrolidin-1-yl)acetyl]oxyethyl]azanium,iodide
• Ethanaminium, N,N,N-trimethyl-2-(((2-oxo-1-pyrrolidinyl)acetyl)oxy)-, iodide
• N,N,N-trimethyl-2-{[(2-oxopyrrolidin-1-yl)acetyl]oxy}ethanaminium iodide
• N,N,N-Trimethyl-2-{[(2-oxopyrrolidin-1-yl)acetyl]oxy}ethan-1-aminium iodide
• DTXSID90927651
• 132382-13-9

• Inchi： InChI=1S/C11H21N2O3.HI/c1-13(2,3)7-8-16-11(15)9-12-6-4-5-10(12)14;/h4-9H2,1-3H3;1H/q+1;/p-1
• InChI Key： FUAKQCRKWUWPGO-UHFFFAOYSA-M
• SMILES： [I-].C[N+](CCOC(CN1CCCC1=O)=O)(C)C

Computed Properties

• Exact Mass: 334.8949
• Monoisotopic Mass: 356.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 46.61